Cas no 714278-29-2 (2,2,4-Trimethyl-1,2-dihydroquinolin-6-yl3-fluorobenzoate)

• Product Name: 2,2,4-Trimethyl-1,2-dihydroquinolin-6-yl3-fluorobenzoate
• CAS No: 714278-29-2
• MF: C₁₉H₁₈FNO₂
• MW: 311.350128650665
• MDL: MFCD03225381
• CID: 3029998
• PubChem ID: 946374
• Update Time: 2025-10-30

2,2,4-Trimethyl-1,2-dihydroquinolin-6-yl3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 3-氟苯甲酸(2,2,4-三甲基-1H-喹啉-6-基)酯
• 2,2,4-trimethyl-1,2-dihydroquinolin-6-yl 3-fluorobenzoate
• (2,2,4-trimethyl-1H-quinolin-6-yl) 3-fluorobenzoate
• 2,2,4-Trimethyl-1,2-dihydroquinolin-6-yl3-fluorobenzoate
• STK508341
• SB72176
• Benzoic acid, 3-fluoro-, 1,2-dihydro-2,2,4-trimethyl-6-quinolinyl ester
• H31739
• ALBB-016842
• LS-05279
• 714278-29-2
• AKOS000270114
• CS-0317279
• MFCD03225381

• MDL： MFCD03225381
• Inchi： 1S/C19H18FNO2/c1-12-11-19(2,3)21-17-8-7-15(10-16(12)17)23-18(22)13-5-4-6-14(20)9-13/h4-11,21H,1-3H3
• InChI Key： HQPJEZKOVWECFG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(=O)OC1C=CC2=C(C=1)C(C)=CC(C)(C)N2

Computed Properties

• Exact Mass: 311.13215698Da
• Monoisotopic Mass: 311.13215698Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 38.3

2,2,4-Trimethyl-1,2-dihydroquinolin-6-yl3-fluorobenzoate Security Information

• HazardClass：IRRITANT

Additional information on 2,2,4-Trimethyl-1,2-dihydroquinolin-6-yl3-fluorobenzoate

Recent Advances in the Study of 2,2,4-Trimethyl-1,2-dihydroquinolin-6-yl 3-fluorobenzoate (CAS: 714278-29-2)

The compound 2,2,4-Trimethyl-1,2-dihydroquinolin-6-yl 3-fluorobenzoate (CAS: 714278-29-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique quinoline and fluorobenzoate moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its utility as a potential drug candidate.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Researchers have identified its ability to interact with certain enzyme systems, particularly those involved in inflammatory and oxidative stress responses. These interactions suggest that 2,2,4-Trimethyl-1,2-dihydroquinolin-6-yl 3-fluorobenzoate could be developed as a therapeutic agent for conditions such as chronic inflammation and neurodegenerative diseases. The fluorobenzoate group, in particular, has been highlighted for its role in enhancing the compound's bioavailability and metabolic stability.

In a recent study published in the Journal of Medicinal Chemistry, the synthesis and optimization of 2,2,4-Trimethyl-1,2-dihydroquinolin-6-yl 3-fluorobenzoate were detailed, with a focus on improving yield and purity. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. Additionally, in vitro assays demonstrated its efficacy in inhibiting key inflammatory markers, further supporting its potential as a therapeutic agent.

Another significant development is the exploration of this compound's pharmacokinetic properties. Preclinical studies have shown favorable absorption and distribution profiles, with minimal off-target effects. These findings are crucial for advancing the compound to clinical trials, as they address potential safety and efficacy concerns. Researchers are now focusing on formulation strategies to enhance its delivery and therapeutic index.

Looking ahead, the potential applications of 2,2,4-Trimethyl-1,2-dihydroquinolin-6-yl 3-fluorobenzoate extend beyond its current scope. Ongoing research is investigating its utility in combination therapies, particularly with existing anti-inflammatory and neuroprotective drugs. The compound's unique chemical structure and biological activity make it a versatile candidate for further development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation from bench to bedside.

In conclusion, the recent advancements in the study of 2,2,4-Trimethyl-1,2-dihydroquinolin-6-yl 3-fluorobenzoate underscore its potential as a valuable addition to the pharmaceutical arsenal. Its multifaceted biological activities, coupled with favorable pharmacokinetic properties, position it as a promising candidate for treating a range of diseases. Future research will likely focus on elucidating its precise mechanisms of action and optimizing its therapeutic potential through targeted drug design and delivery systems.